2-(3-Fluoro-benzyloxy)-5-nitro-benzonitrile

• Molecular Formula: C14H9FN2O3
• Molecular Weight: 272.23 g/mol
• IUPAC Name: 2-[(3-fluorophenyl)methoxy]-5-nitrobenzonitrile
• InChI: InChI=1S/C14H9FN2O3/c15-12-3-1-2-10(6-12)9-20-14-5-4-13(17(18)19)7-11(14)8-16/h1-7H,9H2
• InChI Key: AUIUPDQKTXZRFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2)[N+](=O)[O-])C#N

Description

2-(3-Fluoro-benzyloxy)-5-nitro-benzonitrile is a useful research compound. Its molecular formula is C14H9FN2O3 and its molecular weight is 272.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-fluoro-5-nitro-benzonitrile (290 m g, 1.74 mmol), 3-flouro-benzyl alcohol (1220 mg, 1.74 mmol) and K2CO3 (219 mg, 2.09 mmol) in DMA (4 ml) was heated at 120° C. for 7 h. The mixture was cooled to rt, diluted with MeOH(10 ml), filtered and purified by preparative HPLC to give 20A (380 mg, 80%).